Cas no 190771-22-3 (3-(Trimethylsilyl)ethynylbenzonitrile)

• Product Name: 3-(Trimethylsilyl)ethynylbenzonitrile
• CAS No: 190771-22-3
• MF: C₁₂H₁₃NSi
• MW: 199.323823690414
• MDL: MFCD09260494
• CID: 133748
• PubChem ID: 329760882
• Update Time: 2025-10-29

3-(Trimethylsilyl)ethynylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[2-(trimethylsilyl)ethynyl]-
• 3-[(Trimethylsilyl)ethynyl]benzonitrile
• 3-(2-trimethylsilylethynyl)benzonitrile
• 3-(2-(trimethylsilyl)ethynyl)benzonitrile
• 3-(trimethylsilylethynyl)benzonitrile
• 3-[2-(trimethylsilyl)ethynyl]benzonitrile
• 3-trimethylsilanethynyl-benzonitrile
• 3-trimethylsilanylethynylbenzonitrile
• 3-Trimethylsilanylethynyl-benzonitrile
• 3-trimethylsilylethynyl-benzonitrile
• AG-E-39242
• CTK4E0475
• KB-83390
• OR3192
• SureCN853825
• 1-(3-Cyanophenyl)-2-(trimethylsilyl)acetylene, 3-[(Trimethylsilanyl)ethynyl]benzonitrile
• 3-[(Trimethylsilyl)ethynyl]benzonitrile99%
• 3-[(Trimethylsilyl)ethynyl]benzonitrile 99%
• QEZDMZVLNWSJSA-UHFFFAOYSA-N
• J-012314
• 3-[(Trimethylsilyl)ethynyl]benzonitrile, 97%
• PS-11380
• 3-((Trimethylsilyl)ethynyl)benzonitrile
• DTXSID20626584
• AKOS015908470
• CS-0227358
• MFCD09260494
• SCHEMBL853825
• 190771-22-3
• A853353
• Benzonitrile, 3-[2-(trimethylsilyl)ethynyl]-
• DB-365793
• 3-(Trimethylsilyl)ethynylbenzonitrile

• MDL： MFCD09260494
• Inchi： 1S/C12H13NSi/c1-14(2,3)8-7-11-5-4-6-12(9-11)10-13/h4-6,9H,1-3H3
• InChI Key： QEZDMZVLNWSJSA-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(C#N)C=1)(C)(C)C

Computed Properties

• Exact Mass: 199.08179
• Monoisotopic Mass: 199.081725953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.99
• Melting Point: 42-47 °C
• Boiling Point: 261.8°Cat760mmHg
• Flash Point: 110 °C
• Refractive Index: 1.521
• PSA: 23.79
• LogP: 2.78718

3-(Trimethylsilyl)ethynylbenzonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(Trimethylsilyl)ethynylbenzonitrile

Comprehensive Guide to 3-(Trimethylsilyl)ethynylbenzonitrile (CAS No. 190771-22-3): Properties, Applications, and Industry Insights

3-(Trimethylsilyl)ethynylbenzonitrile (CAS No. 190771-22-3) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in modern chemistry. This silyl-protected alkyne derivative combines a benzonitrile core with a trimethylsilyl (TMS) ethynyl group, making it valuable for click chemistry, pharmaceutical intermediates, and material science research. As industries increasingly prioritize high-purity synthetic building blocks, this compound has gained attention for its role in cross-coupling reactions and molecular scaffolding.

The growing demand for functionalized aromatic compounds in drug discovery and organic electronics has positioned 190771-22-3 as a compound of interest. Researchers frequently search for "TMS-protected alkynes solubility" or "benzonitrile derivatives stability," reflecting practical concerns in laboratory applications. Its hydrolytic stability and compatibility with palladium-catalyzed reactions make it particularly useful for constructing complex bioconjugates and polymers.

From a synthetic perspective, 3-(Trimethylsilyl)ethynylbenzonitrile serves as a masked alkyne precursor. The trimethylsilyl group can be selectively removed under mild conditions, enabling controlled Huisgen cycloadditions (azide-alkyne reactions) – a cornerstone of bioorthogonal chemistry. This property aligns with current trends in "green chemistry" and "atom-efficient synthesis," as it minimizes unwanted side reactions.

Analytical studies highlight the compound's thermal stability (up to 150°C) and optimal HPLC purity (>98%), addressing common queries about "characterization of silylated compounds." Its crystallinity and solubility profile (soluble in THF, DCM; sparingly soluble in water) make it suitable for both solution-phase and solid-phase applications. Recent patents demonstrate its utility in developing OLED materials and fluorescent probes, tapping into the booming optoelectronics market.

In pharmaceutical contexts, this nitrile-containing intermediate enables efficient heterocycle formation through cyclization reactions. The electron-withdrawing cyano group enhances reactivity in nucleophilic aromatic substitutions, while the TMS-ethynyl moiety facilitates Sonogashira couplings. Such dual functionality explains its inclusion in studies targeting kinase inhibitors and PET tracer development.

Environmental and handling considerations for CAS 190771-22-3 follow standard organic compound protocols. While not classified as hazardous, proper storage under argon atmosphere is recommended to prevent siloxane formation – a frequent search topic among quality control specialists. The compound's low volatility and moisture sensitivity (like most organosilicon compounds) warrant attention in industrial-scale applications.

Emerging research explores its potential in metal-organic frameworks (MOFs) and covalent organic polymers, capitalizing on the rigid-rod geometry imparted by the ethynyl linkage. This aligns with nanotechnology trends, particularly in designing porous materials for gas storage or molecular sieves. The compound's UV absorption characteristics (λ_max ~270 nm) also make it relevant for photoresist formulations in semiconductor manufacturing.

Market analyses indicate steady growth for specialty benzonitrile derivatives, driven by demand from agrochemical and electronic material sectors. Suppliers increasingly emphasize custom synthesis options and isotope-labeled versions (¹³C, ¹⁵N) of 190771-22-3 to support advanced research. These developments respond to search trends for "tailored aromatic nitriles" and "stable isotopic labeling reagents."

Future applications may leverage its click chemistry compatibility in biomaterial functionalization and surface modification. The compound's modular design allows integration with peptide synthesis and nanoparticle conjugation strategies – topics gaining traction in theranostic research. Ongoing studies also examine its electrochemical properties for potential use in organic batteries and redox-flow systems.